N-benzyl-2-[(2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetamide

• IUPAC Name: N-benzyl-2-[(3-oxo-2-propan-2-yl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H22N4O2S/c1-14(2)19-21(28)26-20(25-19)16-10-6-7-11-17(16)24-22(26)29-13-18(27)23-12-15-8-4-3-5-9-15/h3-11,14,19H,12-13H2,1-2H3,(H,23,27)
• InChI Key: SHKVHMIBGYDUHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol

Description

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of these functional groups. For example, the imidazole ring is a heterocycle that is known to participate in a variety of chemical reactions. The benzyl group could undergo reactions at the benzylic position.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides involves aminolysis of activated acids and alkylation of potassium salts, revealing significant in vitro anticancer and antibacterial activities. Compounds selectively influenced non-small cell lung and CNS cancer cell lines, showcasing the chemical versatility and biological activity potential of this class of compounds (Berest et al., 2011).

Antitumor Activity and Molecular Docking Study

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones demonstrated broad-spectrum antitumor activity, with certain compounds being more potent than the control 5-FU. Molecular docking studies supported these findings, highlighting the compound's interaction with cancer cell lines and suggesting a mechanism of action through inhibition of B-RAF kinase, similar to known anticancer agents (Al-Suwaidan et al., 2016).

Cytotoxicity and Anticancer Activity

Synthesized compounds with thiazole and thiadiazole fragments showed considerable cytotoxicity and were evaluated for anticancer activity against various cancer cell lines. One compound was identified as highly active against colon, melanoma, and ovarian cancer cell lines, providing insights into the structure-activity relationship (SAR) for these chemical entities (Kovalenko et al., 2012).

Antimicrobial Activity

The synthesized derivatives displayed good antimicrobial activity, with certain compounds exhibiting high activity against various bacterial strains. Computational calculations supported these findings, suggesting a correlation between experimental activities and theoretical calculations, which can guide the design of new compounds with enhanced biological activities (Fahim & Ismael, 2019).